Cas no 2375270-53-2 (methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid)

methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid structure
2375270-53-2 structure
Product Name:methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid
CAS No:2375270-53-2
MF:C10H9F3N2O4S
MW:310.249671697617
CID:6597282
PubChem ID:165739372
Update Time:2023-12-01

methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate 2,2,2-trifluoroacetate
    • 2375270-53-2
    • EN300-7428147
    • methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid
    • Inchi: 1S/C8H8N2O2S.C2HF3O2/c1-4-5-3-6(8(11)12-2)13-7(5)10-9-4;3-2(4,5)1(6)7/h3H,1-2H3,(H,9,10);(H,6,7)
    • InChI Key: LAKBUOLYVDOQIO-UHFFFAOYSA-N
    • SMILES: S1C(C(=O)OC)=CC2C1=NNC=2C.FC(C(=O)O)(F)F

Computed Properties

  • Exact Mass: 310.02351243g/mol
  • Monoisotopic Mass: 310.02351243g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 308
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 121Ų

methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate; trifluoroacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate, trifluoroacetic acid
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Enamine
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